BE“GHE Foundational & Exploratory

Check Availability & Pricing

BFE-61: A Technical Guide to a Beta-
Adrenoceptor Partial Agonist

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological profile of BFE-61 (CAS Number: 39543-80-
1), a derivative of the beta-blocker befunolol. BFE-61 is characterized as a partial agonist of
beta-adrenoceptors, exhibiting a distinct interaction with receptor subtypes. This document
summarizes the available quantitative data, outlines relevant experimental methodologies, and
visualizes its mechanism of action within the broader context of beta-adrenergic signaling.

Core Compound Properties

BFE-61, also identified as 1-(7-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2-
benzofuranyl)-ethanone, is a synthetic compound with the molecular formula C17H23NO4.[1]
Its fundamental properties are summarized below.
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Property Value Source
CAS Number 39543-80-1 [2]
Molecular Formula C17H23NO4 [1]
Molecular Weight 321.37 g/mol Calculated
Boiling Point 446.09°C (estimate) [2]

BFE 61, 1-(7-(3-((1,1-
Dimethylethyl)amino)-2-

Synonyms [1][3]
hydroxypropoxy)-2-

benzofuranyl)-ethanone

Pharmacological Profile

BFE-61 is a partial agonist at beta-adrenoceptors. Its activity has been characterized in
comparison to the full agonist isoprenaline. The key pharmacological parameters from studies
on isolated guinea pig taenia caecum are presented in the following table.
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Parameter Value Description Source

The negative
logarithm of the molar
concentration of an
agonist that produces
50% of the maximum
possible effect. A

pD2 - specific value for BFE-  [4]
61 is not detailed in
the available
literature, but it is
noted to be
significantly different

from its pA2 value.

The negative
logarithm of the molar
concentration of an
antagonist that
necessitates a
doubling of the
agonist concentration
to produce the same
response. For a partial
pA2 - agonist like BFE-61, [4]
this value reflects its
antagonist properties.
The value is noted to
be significantly larger
than its pD2 value, a
characteristic shared
with other partial
agonists like carteolol

and pindolol.

Mechanism of Action: Beta-Adrenergic Signaling
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BFE-61 exerts its effects by interacting with beta-adrenergic receptors, which are G-protein
coupled receptors (GPCRS). As a partial agonist, it binds to the receptor and elicits a
submaximal response compared to a full agonist. The canonical signaling pathway initiated by

beta-adrenoceptor activation is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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